Cas no 2228430-57-5 (4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole)

• Product Name: 4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole
• CAS No: 2228430-57-5
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5758882
• PubChem ID: 165628278
• Update Time: 2025-05-23

4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methoxyazetidin-3-yl)methyl]-1,3-thiazole
• 2228430-57-5
• EN300-1779980
• 4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole

• Inchi： 1S/C8H12N2OS/c1-11-8(4-9-5-8)2-7-3-12-6-10-7/h3,6,9H,2,4-5H2,1H3
• InChI Key： NCMBLOSOHZVFJS-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC1(CNC1)OC

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole

4-(3-Methoxyazetidin-3-yl)methyl-1,3-thiazole: A Comprehensive Overview

4-(3-Methoxyazetidin-3-yl)methyl-1,3-thiazole (CAS No. 2228430-57-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a thiazole ring and a methoxyazetidine substituent, has garnered attention due to its potential applications in drug discovery and material science. The compound's structure is defined by the presence of a thiazole moiety, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, and a methoxyazetidine group attached via a methylene bridge. This combination of structural elements contributes to the compound's distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly as scaffolds for the development of bioactive molecules. The thiazole ring is known for its stability and ability to participate in various hydrogen bonding interactions, making it a valuable component in drug design. In the case of 4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole, the introduction of the methoxyazetidine group further enhances its potential for interaction with biological targets. Methoxy groups are commonly used in pharmaceuticals due to their ability to improve solubility and stability, while azetidine rings contribute to the molecule's rigidity and conformational flexibility.

The synthesis of 4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole involves a multi-step process that typically begins with the preparation of the thiazole core. This is often achieved through condensation reactions involving thiols and aldehydes or ketones. The subsequent introduction of the methoxyazetidine group requires precise control over stereochemistry and regioselectivity to ensure the formation of the desired product. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to such complex molecules, further expanding their applicability in research.

From a biological standpoint, 4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits moderate activity against various bacterial strains, suggesting its role as a lead compound in antibiotic development. Additionally, its ability to modulate enzyme activity makes it a candidate for exploring therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

The structural versatility of 4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole also lends itself to applications beyond pharmacology. For instance, researchers have explored its use as a building block in materials science, particularly in the synthesis of advanced polymers and nanomaterials. The thiazole moiety's reactivity under certain conditions allows for controlled polymerization reactions, leading to materials with tailored mechanical and electronic properties.

In terms of safety and handling, 4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole is generally considered non-hazardous under normal laboratory conditions. However, as with all chemical compounds, proper precautions should be taken during synthesis and handling to ensure compliance with safety regulations.

In conclusion, 4-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole (CAS No. 2228430